Cas no 1554029-25-2 (3-(Fluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1554029-25-2
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 5754193
• PubChem ID: 19691526
• Update Time: 2025-06-08

3-(Fluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1698883
• SCHEMBL21645188
• 1554029-25-2
• 3-(fluoromethyl)pyrrolidine-3-carboxylic acid
• 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C6H10FNO2/c7-3-6(5(9)10)1-2-8-4-6/h8H,1-4H2,(H,9,10)
• InChI Key： KBRVKMHENNBCIY-UHFFFAOYSA-N
• SMILES： FCC1(C(=O)O)CNCC1

Computed Properties

• Exact Mass: 147.06955672g/mol
• Monoisotopic Mass: 147.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid

Introduction to 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1554029-25-2)

3-(Fluoromethyl)pyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1554029-25-2, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural motif—a pyrrolidine ring substituted with a fluoromethyl group at the 3-position and a carboxylic acid moiety at the same position—exhibits distinct chemical and biological properties that make it a valuable scaffold for drug discovery and material science applications.

The fluoromethyl group in 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid is a key feature that contributes to its reactivity and potential utility. Fluorine atoms are known to modulate the electronic properties of molecules, often enhancing metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of this group in the pyrrolidine core suggests that the compound may interact with enzymes or receptors in ways that are different from non-fluorinated analogs, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid represents an interesting challenge due to the need for precise functionalization of the pyrrolidine ring. The synthesis of fluorinated heterocycles often requires specialized methodologies to ensure regioselectivity and high yield. Recent advances in transition-metal-catalyzed cross-coupling reactions have provided new tools for constructing complex fluorinated structures, which may be applicable to the preparation of this compound and its derivatives.

In the realm of medicinal chemistry, pyrrolidine derivatives have been extensively studied for their potential as pharmacophores in various therapeutic areas. The combination of a nitrogen-containing heterocycle with a fluorinated alkyl group offers multiple opportunities for designing molecules with enhanced pharmacological activity. For instance, 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid could serve as a precursor for the development of novel inhibitors or agonists targeting neurological disorders, cardiovascular diseases, or infectious diseases.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity through fluorine-mediated effects. Fluorine atoms can participate in hydrogen bonding interactions, influence electronic distributions, and alter conformational preferences, all of which can impact how a molecule binds to its target. This has led to widespread use of fluorinated compounds in drug design, particularly in protease inhibition and kinase targeting. The carboxylic acid functionality further extends its utility by allowing conjugation to other biomolecules or by serving as a site for further derivatization.

Recent research has highlighted the importance of fluorinated pyrrolidines in developing antiviral agents. The structural framework of 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid shares similarities with known antiviral scaffolds, suggesting that it may possess inhibitory activity against certain viral proteases or integrases. Studies have demonstrated that subtle modifications at the fluorine substitution site can significantly alter antiviral potency, making this compound a promising starting point for structure-activity relationship (SAR) studies.

The pharmaceutical industry has also shown interest in fluorinated pyrrolidines as components of central nervous system (CNS) drugs. The ability of these compounds to cross the blood-brain barrier while maintaining stability has made them attractive for treating neurological conditions such as Alzheimer's disease, Parkinson's disease, and depression. The unique electronic properties imparted by the fluoromethyl group may enhance binding affinity to neurotransmitter receptors or transporters, potentially leading to more effective therapeutics.

Beyond pharmaceutical applications, 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid has potential uses in materials science and agrochemicals. Fluorinated heterocycles are often employed in designing advanced materials with improved thermal stability or optical properties. Additionally, their incorporation into agrochemical formulations can enhance pesticide or herbicide efficacy by improving bioavailability or target specificity.

The synthesis and characterization of 3-(Fluoromethyl)pyrrolidine-3-carboxylic acid have been refined through modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure and purity, ensuring that it meets the stringent requirements for use in research and development. Furthermore, computational chemistry approaches have been employed to predict possible derivatives and their biological activities before experimental synthesis.

In conclusion,3-(Fluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1554029-25-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features—particularly the presence of a fluoromethyl group—make it an attractive scaffold for drug discovery and material innovation. As research continues to uncover new applications for fluorinated pyrrolidines,this compound is poised to play an important role in advancing both medicinal chemistry and industrial applications.